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Compound of Interest

Compound Name:
4-(2-Methoxy-phenyl)-thiazol-2-

ylamine

Cat. No.: B1361799 Get Quote

Technical Support Center: 4-(2-Methoxy-phenyl)-
thiazol-2-ylamine
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

low solubility of 4-(2-Methoxy-phenyl)-thiazol-2-ylamine in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What are the known properties of 4-(2-Methoxy-phenyl)-thiazol-2-ylamine?

4-(2-Methoxy-phenyl)-thiazol-2-ylamine is a solid compound with the following chemical

properties:

Property Value Reference

CAS Number 93209-95-1 [1][2]

Molecular Formula C₁₀H₁₀N₂OS [1][2][3]

Molecular Weight ~206.27 g/mol [1][2][3]
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While specific solubility data in DMSO for this compound is not readily available in public

literature, a structurally similar compound, 2-amino-4-phenyl thiazole, has a reported solubility

of approximately 10 mg/mL in DMSO.[4] This suggests that 4-(2-Methoxy-phenyl)-thiazol-2-
ylamine may also have limited solubility.

Q2: Why might my compound be exhibiting low solubility in DMSO?

Several factors can contribute to the poor solubility of a compound, even in a versatile solvent

like DMSO:

High Crystal Lattice Energy: The compound may exist in a highly stable crystalline form that

requires significant energy to break apart and dissolve. Amorphous forms of a compound are

generally more soluble than their crystalline counterparts.[5][6]

Presence of Impurities: Undissolved impurities can sometimes interfere with the dissolution

of the primary compound.[7]

Compound Degradation: Some compounds may be unstable and degrade in DMSO, leading

to the formation of less soluble species.[8]

Water Contamination in DMSO: DMSO is hygroscopic and can absorb moisture from the air.

The presence of even small amounts of water can significantly decrease the solubility of

many organic compounds.[6]

Precipitation Over Time: A compound might initially dissolve but then precipitate out of

solution during storage, especially with temperature fluctuations or freeze-thaw cycles.[6][9]

Q3: My compound dissolves in DMSO but precipitates when diluted into an aqueous buffer for

my assay. What is happening?

This common issue is known as "precipitation upon dilution."[5] While DMSO can dissolve

many lipophilic compounds at high concentrations, the compound's solubility in the final

aqueous buffer is much lower. When the concentrated DMSO stock is added to the aqueous

medium, the compound is rapidly exposed to an environment where it is not soluble, causing it

to crash out of solution.[5][10]

Q4: Are there alternative solvents I can use if DMSO is not effective?
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Yes, if you continue to face solubility issues with DMSO, you might consider other organic

solvents. The choice of solvent will depend on the specific requirements of your experiment,

particularly cell toxicity if you are performing cell-based assays. Some common alternatives

include:

Solvent Properties Considerations

Dimethylformamide (DMF) Aprotic, polar solvent.

Similar solvent properties to

DMSO. Can be used in many

of the same applications.[7]

Ethanol Protic, polar solvent.

Often used in combination with

other solvents or for

compounds with some degree

of polarity.[7]

Acetonitrile Aprotic, polar solvent.
Can be a suitable alternative

for certain compounds.[7]

Cyrene™

(dihydrolevoglucosenone)

A green, bio-based aprotic

dipolar solvent.

Reported to have low toxicity

and comparable solvation

properties to DMSO.[11][12]

It is crucial to test the compatibility of any new solvent with your experimental system, as

organic solvents can be toxic to cells.[7]

Troubleshooting Guides
If you are experiencing low solubility of 4-(2-Methoxy-phenyl)-thiazol-2-ylamine in DMSO,

follow these troubleshooting steps.

Initial Troubleshooting Workflow
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Start: Solubility Issue

Initial Steps

Enhancement Techniques

Advanced Strategies

Outcome

Low solubility of 4-(2-Methoxy-phenyl)-thiazol-2-ylamine in DMSO

Verify Compound Purity and Identity

Use Anhydrous, High-Purity DMSO

Attempt Standard Dissolution Protocol

Vortex Mixing

If not fully dissolved

Sonication

Gentle Heating (37°C)

Test Co-solvents (e.g., Ethanol)

If still insoluble

Compound Solubilized

If dissolvedPerform Kinetic Solubility Assay

Consider Alternative Solvents (e.g., DMF)

If dissolved

Consult Literature / Technical Support

If still insoluble
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Start

Weigh Compound

Add Anhydrous DMSO

Vortex (2 min)

Completely Dissolved?

Sonicate (15 min)

No

Aliquot and Store at -20°C / -80°C

Yes

Completely Dissolved?

Warm to 37°C (15 min)

No

Yes

Completely Dissolved?

Yes

Proceed to Advanced Troubleshooting

No
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High Concentration Stock in 100% DMSO

Dilution into Aqueous Buffer

Compound Concentration > Aqueous Solubility Limit

Precipitation Occurs

Yes

Compound Remains in Solution

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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